Cas no 1052686-50-6 (5-Bromo-4-fluoro-2-nitroaniline)

5-Bromo-4-fluoro-2-nitroaniline structure
1052686-50-6 structure
Product Name:5-Bromo-4-fluoro-2-nitroaniline
CAS No:1052686-50-6
MF:C6H4BrFN2O2
MW:235.010563850403
MDL:MFCD21332915
CID:1039275
PubChem ID:66937251
Update Time:2025-04-20

5-Bromo-4-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-fluoro-2-nitroaniline
    • 5-bromo-4-fluoro-2-nitro-phenylamine
    • CRBGRCCXVAWOCO-UHFFFAOYSA-N
    • Z6793
    • ST24023960
    • W17023
    • SCHEMBL1192875
    • SY116668
    • A896053
    • DS-18016
    • AMY28113
    • 2-Amino-4-bromo-5-fluoronitrobenzene
    • MFCD21332915
    • AKOS016001088
    • CS-0041744
    • DB-107473
    • 1052686-50-6
    • CSB68650
    • DTXSID00736074
    • MDL: MFCD21332915
    • Inchi: 1S/C6H4BrFN2O2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H,9H2
    • InChI Key: CRBGRCCXVAWOCO-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=1)N)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 233.94400
  • Monoisotopic Mass: 233.94402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.896±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • PSA: 71.84000
  • LogP: 3.18300

5-Bromo-4-fluoro-2-nitroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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5-Bromo-4-fluoro-2-nitroaniline Production Method

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